Cas no 918667-50-2 (1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-)
918667-50-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-
CAS No:918667-50-2
MF:C13H13NO2
MW:215.247823476791
CID:771604
PubChem ID:43477028
Update Time:2025-04-19
1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-
- 1-(2-ethylphenyl)pyrrole-2-carboxylic acid
- SCHEMBL4543818
- DTXSID60656082
- 918667-50-2
- 1-(2-ethylphenyl)-1h-pyrrole-2-carboxylic acid
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- Inchi: 1S/C13H13NO2/c1-2-10-6-3-4-7-11(10)14-9-5-8-12(14)13(15)16/h3-9H,2H2,1H3,(H,15,16)
- InChI Key: HQYDTAYUUFUJCB-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CN1C1C=CC=CC=1CC)=O
Computed Properties
- Exact Mass: 215.094628657g/mol
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 42.2Ų
1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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